Cas no 68654-25-1 (Dibromobimane)

Dibromobimane is a bifunctional alkylating agent widely used as a fluorescent probe for thiol group labeling in proteins and peptides. Its key advantages include high reactivity with sulfhydryl groups, enabling rapid and selective conjugation under mild conditions. The resulting bimane-thioether adducts exhibit strong fluorescence, facilitating sensitive detection in analytical applications such as HPLC and electrophoresis. Dibromobimane’s stability in aqueous solutions and compatibility with physiological pH ranges make it suitable for biochemical studies, including protein structure analysis and redox state monitoring. Its versatility and reliability have established it as a valuable tool in proteomics and molecular biology research.

Dibromobimane structure

Product Name:Dibromobimane

CAS No:68654-25-1

MF:C₁₀H₁₀Br₂N₂O₂

MW:350.006600856781

MDL:MFCD00036952

CID:507349

PubChem ID:57649022

Update Time:2025-05-28

Dibromobimane Chemical and Physical Properties

Names and Identifiers

- 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione,3,5-bis(bromomethyl)-2,6-dimethyl-
- Dibromobimane
- bBBr [Dibromobimane]
- 1,7-bis(bromomethyl)-2,6-dimethylpyrazolo[1,2-a]pyrazole-3,5-dione
- 3,5-Bis-bromomethyl-2,6-dimethyl-pyrazolo[1,2-a]pyrazole-1,7-dione
- 3,5-Bis-bromomethyl-2,6-dimethylpyrazolo[1,2-a]pyrazole-1,7-dione
- DTXSID70218736
- DBBR, BBBR
- NSC608550
- 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
- MFCD00036952
- CHEMBL2158899
- NSC-608550
- dBBr
- HY-D1423
- Q27132207
- CHEBI:62827
- FT-0624667
- CS-0374371
- 68654-25-1
- Dibromobimane, BioReagent, suitable for fluorescence, >=95.0% (CHN)
- 3-(3-CARBOXYPROPIONYLAMINO)PHENYLBORONICACID
- Epitope ID:153548
- syn-(bromomethyl,methyl)bimane
- bBBr
- 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione, 3,5-bis(bromomethyl)-2,6-dimethyl-
- AS-76977
- 9,methyl)bimane
- 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-[1,2]diazolo[1,2-a]pyrazole-1,7-dione
- 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-pyrazolo(1,2-a)pyrazole-1,7-dione
- G77511
- DTXCID20141227
- DB-081130
- MDL： MFCD00036952
- Inchi： 1S/C10H10Br2N2O2/c1-5-7(3-11)13-8(4-12)6(2)10(16)14(13)9(5)15/h3-4H2,1-2H3
- InChI Key： OSIYFMVMZXJKSP-UHFFFAOYSA-N
- SMILES： BrCC1=C(C)C(N2C(C(C)=C(CBr)N21)=O)=O

Computed Properties

Exact Mass: 347.91100
Monoisotopic Mass: 347.911
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 414
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.6A^2
XLogP3: 1.6

Experimental Properties

Density: 1.98
Melting Point: 170-172 °C (lit.)
Boiling Point: 371.8°Cat760mmHg
Flash Point: 178.6°C
Refractive Index: 1.677
Solubility: DMF: soluble
Stability/Shelf Life: Light Sensitive
PSA: 42.96000
LogP: 1.60360

Dibromobimane Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
FLUKA BRAND F CODES：8-10-21
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

Dibromobimane Pricemore >>

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